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Standard Solvent Resistance Test Method

The standard method for evaluating pigment solvent resistance is the Solvent Rub Test (ASTM D4752) [1].

Purpose: To determine the degree of cure of a baked film by measuring its resistance to a specified

solvent [1].
Common Solvent: Methyl Ethyl Ketone (MEK) is typically used [1].

Procedure: A cheesecloth soaked with the solvent is rubbed back and forth on the coated surface.
One forward and one backward rub constitutes a "double rub" [1].

Endpoint: The test continues until the film fails or breakthrough occurs. The number of double rubs
sustained indicates the level of solvent resistance [1].

Factors Affecting Diarylide Yellow Pigment
Performance

A pigment's solvent resistance is influenced by its inherent chemical and physical properties. The following

table summarizes key differentiating factors for Diarylide Yellow pigments, with PY83 often noted for

superior performance [2] [3].
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Factor
Impact on Solvent Resistance &
Performance

Comparison Example

Molecular Structure
& Crystallinity [3]

Strong intermolecular forces (e.g.,

hydrogen bonding) and high
crystallinity reduce solubility.

PY83's specific structure fosters

strong networks, enhancing stability
[3].

Particle Morphology
[4]

Larger particle size and increased
crystallinity can improve stability and

color performance.

Post-treatment (pigmentation)
increases crystallinity, changing

chromaticity [4].

Hansen Solubility
Parameters (HSP)
[4]

Pigments have greatest stability in

solvents with HSPs vastly different
from their own.

High-quality pigments result from

solvents with low HSP differences (Δδ)
from the pigment [4].

Workflow for Solvent Resistance Evaluation

The diagram below outlines a general workflow for evaluating and comparing pigment solvent resistance

based on the discussed methodologies.
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 5 Tech Support

https://www.smolecule.com/products/s8106964?utm_src=pdf-custom-synthesis
https://www.trl.com/paint_solvent/
https://www.canada.ca/en/environment-climate-change/services/evaluating-existing-substances/screening-assessment15.html
https://www.sciencedirect.com/science/article/abs/pii/S0143720802001171
https://www.bohrium.com/paper-details/investigation-into-pigmentation-behaviors-and-mechanism-of-pigment-yellow-180-in-different-solvents/919406800988536846-4366
https://www.smolecule.com/products/b8106964#diarylanilide-yellow-comparative-solvent-resistance-testing
https://www.smolecule.com/products/b8106964#diarylanilide-yellow-comparative-solvent-resistance-testing
https://www.smolecule.com/products/b8106964#diarylanilide-yellow-comparative-solvent-resistance-testing
https://www.smolecule.com/products/b8106964#diarylanilide-yellow-comparative-solvent-resistance-testing
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s8106964?utm_src=pdf-bulk
https://www.smolecule.com/products/s8106964?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 5 Tech Support

https://www.smolecule.com/products/s8106964?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

